Cas no 1807189-44-1 (1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene)

• Product Name: 1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene
• CAS No: 1807189-44-1
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• CID: 5038465
• Update Time: 2025-06-11

1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene

• Inchi： 1S/C8H7BrFNO2/c1-2-5-7(11(12)13)4-3-6(9)8(5)10/h3-4H,2H2,1H3
• InChI Key： MRZZDAACCVKWBK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)CC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene

Research Brief on 1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene (CAS: 1807189-44-1) in Chemical Biology and Pharmaceutical Applications

1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene (CAS: 1807189-44-1) is a halogenated nitrobenzene derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound serves as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The presence of multiple functional groups—bromo, ethyl, fluoro, and nitro—makes it a valuable building block for constructing pharmacophores with tailored properties.

Recent studies have highlighted the role of 1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene in the synthesis of small-molecule inhibitors targeting specific enzymes and receptors. For instance, researchers have utilized this compound to develop inhibitors of kinase enzymes, which are critical in signaling pathways associated with cancer and inflammatory diseases. The bromo and fluoro substituents enhance the electrophilic character of the aromatic ring, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists employed 1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene as a precursor to synthesize a series of nitroaromatic compounds with potent antibacterial activity. The study demonstrated that modifications at the nitro and ethyl positions could significantly alter the compounds' bioavailability and target affinity. These findings underscore the compound's utility in optimizing drug candidates for improved pharmacokinetic profiles.

Another area of interest is the use of 1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug development. PROTACs leverage the ubiquitin-proteasome system to degrade target proteins, and the unique reactivity of this compound has been exploited to design linkers that enhance the stability and efficacy of PROTAC molecules. A 2024 preprint on bioRxiv detailed how the bromo group in this compound enabled site-specific conjugation, improving the selectivity of PROTACs for oncogenic proteins.

Despite its promising applications, challenges remain in the scalable synthesis and purification of 1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene. Recent advancements in flow chemistry and catalytic halogenation have addressed some of these issues, as reported in a 2023 Organic Process Research & Development article. The study proposed a continuous-flow method that reduces byproduct formation and increases yield, making the compound more accessible for industrial-scale applications.

In conclusion, 1-Bromo-3-ethyl-2-fluoro-4-nitrobenzene (CAS: 1807189-44-1) represents a valuable tool in modern drug discovery, with applications ranging from kinase inhibitors to PROTACs. Ongoing research aims to further explore its potential in targeting undruggable proteins and overcoming drug resistance. Future studies should focus on optimizing its synthetic routes and expanding its utility in emerging therapeutic modalities.